Ammonium iodate

Specification

• CAS No.: 13446-09-8
• Molecular Formula: H4INO3
• Molecular Weight: 192.941 g/mol
• IUPAC Name: azane;iodic acid
• Standard InChI: InChI=1S/HIO3.H3N/c2-1(3)4;/h(H,2,3,4);1H3
• Standard InChI Key: ZRDJERPXCFOFCP-UHFFFAOYSA-N
• SMILES: [NH4+].[O-]I(=O)=O
• Canonical SMILES: N.OI(=O)=O

Introduction

Fundamental Characteristics

Ammonium iodate is an inorganic salt with the chemical formula NH₄IO₃ (sometimes written as H₄INO₃). It belongs to the family of iodate compounds and contains both the ammonium cation (NH₄⁺) and iodate anion (IO₃⁻). Like all iodate salts, it functions as a strong oxidizer due to the presence of the oxidizing iodate ion combined with the reducing ammonium ion.

The compound appears as a white crystalline powder that is sparingly soluble in cold water but shows improved solubility in hot water. This unique combination of a reducing ammonium ion with an oxidizing iodate ion creates interesting chemical properties that will be detailed in subsequent sections of this report.

Physical Properties

Ammonium iodate possesses distinct physical characteristics that are important for its identification and applications. Table 1 summarizes the key physical properties of ammonium iodate.

Table 1: Physical Properties of Ammonium Iodate

Property	Value
Chemical Formula	NH₄IO₃ or H₄INO₃
Molecular Weight	192.94 g/mol
Physical Appearance	White crystalline powder
Melting Point	150°C (decomposes)
Density	3.309-3.407 g/cm³ at 25°C
Solubility in Water	2 g/L at 15°C; 20.6 g/L at 20°C
Odor	Odorless
CAS Number	13446-09-8

The compound is sparingly soluble in cold water but shows increased solubility at higher temperatures. This temperature-dependent solubility can be leveraged for purification processes, as noted in some laboratory protocols where ammonium iodate crystallizes from water (8mL/g) upon cooling from 100°C to 0°C.

Chemical Properties

Ammonium iodate demonstrates several important chemical properties that define its behavior and applications. Its dual nature—containing both a reducing agent (ammonium ion) and an oxidizing agent (iodate ion)—creates interesting chemical dynamics.

Oxidizing Capacity

As a strong oxidizer, ammonium iodate poses a significant fire risk when in contact with combustible or organic materials. This oxidizing property makes it useful in certain chemical reactions but also necessitates careful handling.

Thermal Decomposition

The compound begins to decompose at approximately 150°C, breaking down into nitrogen, oxygen, iodine, and water. The decomposition equation can be represented as:

2NH₄IO₃ → N₂ + I₂ + 3O₂ + 4H₂O

This decomposition reaction is particularly interesting because it involves the internal redox reaction between the ammonium and iodate ions.

Catalyzed Decomposition

While the decomposition reaction cannot sustain itself below 60°C, the presence of certain catalysts can drastically change this behavior. With catalysts such as potassium dichromate or copper(II) chloride, ammonium iodate can combust even at room temperature. This property requires significant attention in storage and handling protocols.

Environmental Sensitivity

Ammonium iodate is moisture sensitive and should be stored in a dry environment. Exposure to moisture can affect its stability and potentially initiate unwanted reactions.

Preparation Methods

Several methods exist for synthesizing ammonium iodate, with the approach depending on the desired purity and available reagents.

Neutralization Method

One common preparation method involves neutralizing a solution of iodic acid with ammonia:

HIO₃ + NH₃ → NH₄IO₃

This direct neutralization approach provides a straightforward synthesis route that can be controlled to achieve high purity levels.

Precipitation Method

Leveraging its relatively low solubility in water, ammonium iodate can also be prepared through precipitation from an iodate solution with an ammonium salt:

IO₃⁻ + NH₄⁺ → NH₄IO₃

This method is particularly useful when starting materials include other iodate compounds or ammonium salts.

Unsuitable Methods

It's important to note that unlike other iodate compounds, ammonium iodate cannot be prepared by dissolving iodine in ammonium hydroxide solution. This approach would lead to the formation of highly explosive nitrogen triiodide (NI₃) instead. This underscores the importance of following established preparation protocols for safety reasons.

Applications and Uses

Ammonium iodate has found applications in various scientific and industrial settings due to its unique properties.

Oxidation Reagent

In laboratory settings, ammonium iodate serves as an oxidation reagent in various chemical reactions. Its strong oxidizing properties make it useful for specific oxidation processes where controlled reaction conditions are required.

Atmospheric Chemistry Research

One of the most significant research applications of ammonium iodate involves atmospheric chemistry studies. The compound plays a role in understanding atmospheric processes, particularly in polar and coastal regions.

Analytical Chemistry

In analytical chemistry, ammonium iodate can be used as a standard for iodometric titrations and other analytical procedures where a controlled source of iodate ions is required.

Research Findings

Recent scientific investigations have uncovered important information about ammonium iodate's behavior and potential environmental significance.

Photolysis Studies

Research has demonstrated that frozen ammonium iodate undergoes efficient photolysis under near-ultraviolet–visible (UV–Vis) radiation. This photolytic process has implications for atmospheric chemistry, particularly in polar regions.

The integrated IR absorption coefficient of the iodate anion on the band at 750 cm⁻¹ has been measured to be 9.8 ± 0.5 × 10⁻¹⁷ cm molecule⁻¹. This quantitative data has helped researchers model the photolytic behavior of iodate compounds in atmospheric conditions.

Atmospheric Particle Formation

Ammonium iodate clusters have been identified as potentially significant contributors to new particle formation (NPF) events in coastal and polar regions. These clusters appear to be stabilized through various bonding mechanisms including hydrogen, halogen, and covalent bonds.

Research using infrared spectroscopy and quantum chemical calculations has revealed that ammonia plays a crucial role in these processes by:

• Facilitating proton transfer from iodic acid components

• Providing a scaffold that templates the formation of halogen and covalent bonded backbones

As noted in recent studies: "Ammonia appears to stabilize these clusters through ionic interactions and may even promote formation of larger iodine oxides, leading to increased stability and faster growth".

Bonding Competition

Advanced spectroscopic investigations have demonstrated that in ammonium iodate clusters, halogen bonding often outcompetes hydrogen bonding in stabilizing these atmospheric clusters. This finding has significant implications for understanding the formation and stability of atmospheric particles containing iodine compounds.